Ferroquine

• CAS No.: 185055-67-8
• Product Name: Ferroquine
• Molecular Formula: C23H24ClFeN3
• Molecular Weight: 433.76
• IUPAC Name: 7-chloro-N-[[2-[(dimethylamino)methyl]cyclopenta-1,4-dien-1-yl]methyl]quinolin-4-amine;cyclopenta-1,3-diene;iron(2+)
• Standard InChI: InChI=1S/C18H19ClN3.C5H5.Fe/c1-22(2)12-14-5-3-4-13(14)11-21-17-8-9-20-18-10-15(19)6-7-16(17)18;1-2-4-5-3-1;/h4,6-10H,5,11-12H2,1-2H3,(H,20,21);1-3H,4H2;/q2*-1;+2
• Standard InChIKey: DLYPREQTTOHKSM-UHFFFAOYSA-N
• SMILES: CN(C)CC1=C(C=[C-]C1)CNC2=C3C=CC(=CC3=NC=C2)Cl.C1C=CC=[C-]1.[Fe+2]
• Appearance: Solid powder
• Description: Ferroquine is a hemozoin inhibitor potentially for the treatment of malaria.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SR-97193; SSR-97193; SR97193; SSR97193; SR 97193; SSR 97193
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In vitro activity of ferroquine (SAR97193) is independent of chloroquine resistance in Plasmodium falciparum. Am J Trop Med Hyg. 2006 Dec;75(6):1178-81. PubMed PMID: 17172389.; 13: Daher W, Pelinski L, Klieber S, Sadoun F, Meunier V, Bourrié M, Biot C, Guillou F, Fabre G, Brocard J, Fraisse L, Maffrand JP, Khalife J, Dive D. In vitro metabolism of ferroquine (SSR97193) in animal and human hepatic models and antimalarial activity of major metabolites on Plasmodium falciparum. Drug Metab Dispos. 2006 Apr;34(4):667-82. PubMed PMID: 16415117.; 14: Vausselin T, Calland N, Belouzard S, Descamps V, Douam F, Helle F, François C, Lavillette D, Duverlie G, Wahid A, Fénéant L, Cocquerel L, Guérardel Y, Wychowski C, Biot C, Dubuisson J. The antimalarial ferroquine is an inhibitor of hepatitis C virus. Hepatology. 2013 Jul;58(1):86-97. doi: 10.1002/hep.26273. PubMed PMID: 23348596.; 15: Mustfa K, Landau I, Chabaud AG, Chavatte JM, Chandenier J, Duong TH, Richard-Lenoble D. Effects of the antimalarial drugs ferroquine and artesunate on Plasmodium yoelii yoelii gametocytegenesis and vectorial transmission. Sante. 2011 Jul-Sep;21(3):133-42. doi: 10.1684/san.2011.0261. PubMed PMID: 22294247.; 16: Pomel S, Biot C, Bories C, Loiseau PM. Antiprotozoal activity of ferroquine. Parasitol Res. 2013 Feb;112(2):665-9. doi: 10.1007/s00436-012-3183-4. PubMed PMID: 23229318.; 17: Biot C, Dubar F, Khalife J, Slomianny C. Opening up the advantages of the ruthenocenic bioprobes of ferroquine: distribution and localization in Plasmodium falciparum-infected erythrocytes. Metallomics. 2012 Aug;4(8):780-3. doi: 10.1039/c2mt20063e. PubMed PMID: 22700030.; 18: Eyase FL, Akala HM, Johnson JD, Walsh DS. Inhibitory activity of ferroquine, versus chloroquine, against western Kenya Plasmodium falciparum field isolates determined by a SYBR Green I in vitro assay. Am J Trop Med Hyg. 2011 Dec;85(6):984-8. doi: 10.4269/ajtmh.2011.11-0260. PubMed PMID: 22144431; PubMed Central PMCID: PMC3225175.; 19: Marfurt J, Chalfein F, Prayoga P, Wabiser F, Kenangalem E, Piera KA, Machunter B, Tjitra E, Anstey NM, Price RN. Ex vivo drug susceptibility of ferroquine against chloroquine-resistant isolates of Plasmodium falciparum and P. vivax. Antimicrob Agents Chemother. 2011 Sep;55(9):4461-4. doi: 10.1128/AAC.01375-10. PubMed PMID: 21730116; PubMed Central PMCID: PMC3165341.; 20: Biot C, Nosten F, Fraisse L, Ter-Minassian D, Khalife J, Dive D. The antimalarial ferroquine: from bench to clinic. Parasite. 2011 Aug;18(3):207-14. Review. PubMed PMID: 21894260; PubMed Central PMCID: PMC3671469.
• PubChem Compound: 56841801
• Last Modified: Nov 11 2021